Cas no 2223042-59-7 (2，3-Dihydro-5-methylfuran-4-boronic acid pinacol ester)

• Product Name: 2，3-Dihydro-5-methylfuran-4-boronic acid pinacol ester
• CAS No: 2223042-59-7
• MF: C₁₁H₁₉BO₃
• MW: 210.08
• CID: 5142102
• PubChem ID: 133662002
• Update Time: 2025-11-01

2，3-Dihydro-5-methylfuran-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• DB-148220
• 4,4,5,5-Tetramethyl-2-(2-methyl-4,5-dihydrofuran-3-yl)-1,3,2-dioxaborolane
• 2223042-59-7
• 2-(4,5-Dihydro-2-methyl-3-furanyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester
• 2，3-Dihydro-5-methylfuran-4-boronic acid pinacol ester

• Inchi： 1S/C11H19BO3/c1-8-9(6-7-13-8)12-14-10(2,3)11(4,5)15-12/h6-7H2,1-5H3
• InChI Key： JUQCLKZAHDRORK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1CCOC=1C

Computed Properties

• Exact Mass: 210.1427246g/mol
• Monoisotopic Mass: 210.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2，3-Dihydro-5-methylfuran-4-boronic acid pinacol ester

Introduction to 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester (CAS No: 2223042-59-7)

2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester, identified by the chemical identifier CAS No: 2223042-59-7, is a significant compound in the realm of organic synthesis and pharmaceutical development. This boronic acid derivative is particularly valued for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound's structure, featuring a furan ring substituted with a methyl group at the 5-position and a boronic acid pinacol ester at the 4-position, imparts unique reactivity and stability that make it indispensable in laboratory and industrial applications.

The utility of 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester stems from its ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecular architectures. These reactions enable the formation of carbon-carbon bonds between boronic acids and various organic halides or pseudohalides, facilitating the synthesis of a wide array of heterocyclic compounds. This capability has made it a staple in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for efficient and scalable synthetic methodologies has driven significant interest in boronic acid derivatives like 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester. The compound's stability under various reaction conditions and its compatibility with a broad range of catalysts have positioned it as a preferred choice for medicinal chemists and synthetic organic chemists alike. Its application in the synthesis of biologically active molecules has been extensively explored, particularly in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester is its role in the preparation of complex natural products and drug candidates. For instance, researchers have leveraged this compound to construct intricate scaffolds found in pharmaceuticals used to treat conditions such as cancer, inflammation, and infectious diseases. The ability to introduce specific functional groups with high precision allows for the tailoring of drug molecules to optimize their pharmacokinetic properties and therapeutic efficacy.

The synthesis of 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester itself is an area of active research. Recent advances in synthetic methodologies have led to more efficient and sustainable routes to this valuable intermediate. These developments include the use of greener solvents, catalytic systems that minimize waste, and processes that enhance yield and purity. Such innovations not only improve the economic feasibility of producing this compound but also align with global efforts to promote environmentally responsible chemistry.

The applications of 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester extend beyond pharmaceuticals into other areas such as materials science. For example, its participation in cross-coupling reactions enables the creation of novel polymers and functional materials with tailored properties. These materials may find use in electronics, coatings, and other high-tech industries where precise molecular control is essential.

Recent studies have also highlighted the potential of 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester in drug discovery through its incorporation into libraries of diverse compounds for high-throughput screening. This approach allows researchers to rapidly identify lead compounds with promising biological activity. The versatility of this boronic acid derivative makes it an invaluable tool in both academic research and industrial development pipelines.

The future prospects for 2,3-Dihydro-5-methylfuran-4-boronic acid pinacol ester are bright, driven by ongoing advancements in synthetic chemistry and an increasing need for innovative solutions in drug development. As new methodologies emerge and our understanding of molecular interactions deepens, this compound will likely continue to play a pivotal role in shaping the next generation of pharmaceuticals and advanced materials.